Cas no 2172531-68-7 (2-{6-methyl-1H-pyrrolo3,2-bpyridin-3-yl}ethan-1-amine)

• Product Name: 2-{6-methyl-1H-pyrrolo3,2-bpyridin-3-yl}ethan-1-amine
• CAS No: 2172531-68-7
• MF: C₁₀H₁₃N₃
• MW: 175.230321645737
• CID: 6027537
• PubChem ID: 165854596
• Update Time: 2025-05-26

2-{6-methyl-1H-pyrrolo3,2-bpyridin-3-yl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-{6-methyl-1H-pyrrolo3,2-bpyridin-3-yl}ethan-1-amine
• 2172531-68-7
• EN300-1635497
• 2-{6-methyl-1H-pyrrolo[3,2-b]pyridin-3-yl}ethan-1-amine

• Inchi： 1S/C10H13N3/c1-7-4-9-10(13-5-7)8(2-3-11)6-12-9/h4-6,12H,2-3,11H2,1H3
• InChI Key： ZSZFDFLVQNJOFY-UHFFFAOYSA-N
• SMILES： N1C=C(CCN)C2=C1C=C(C)C=N2

Computed Properties

• Exact Mass: 175.110947427g/mol
• Monoisotopic Mass: 175.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 54.7Ų

Additional information on 2-{6-methyl-1H-pyrrolo3,2-bpyridin-3-yl}ethan-1-amine

Introduction to 2-{6-methyl-1H-pyrrolo[3,2-b]pyridin-3-yl}ethan-1-amine (CAS No: 2172531-68-7)

2-{6-methyl-1H-pyrrolo[3,2-b]pyridin-3-yl}ethan-1-amine, commonly referred to by its CAS number 2172531-68-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of heterocyclic amines, which are widely studied for their potential applications in drug discovery and development.

The structure of 2-{6-methyl-1H-pyrrolo[3,2-b]pyridin-3-yl}ethan-1-amine consists of a pyrrolopyridine ring system with a methyl substituent at the 6-position and an ethanamine group attached at the 3-position. This unique arrangement of functional groups contributes to its intriguing chemical properties and biological activity.

Recent studies have highlighted the potential of this compound as a promising candidate in the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its ability to modulate specific cellular pathways, making it a potential lead compound for treating various diseases, including cancer and neurodegenerative disorders.

In terms of synthesis, 2-{6-methyl-1H-pyrrolo[3,2-b]pyridin-3-yl}ethan-1-amine can be prepared through a variety of methods, including palladium-catalyzed cross-coupling reactions and traditional nucleophilic substitution techniques. These methods have been optimized in recent years to improve yield and purity, as reported in Organic Process Research & Development.

The pharmacokinetic properties of this compound have also been extensively studied. Preclinical data indicate that it exhibits favorable absorption and distribution characteristics, which are critical for its potential use as an orally administered drug. Additionally, studies on its metabolic stability suggest that it has a reasonable half-life, which is essential for maintaining therapeutic efficacy.

One of the most exciting developments involving CAS No: 2172531-68-7 is its role in targeted drug delivery systems. Researchers have explored its ability to serve as a carrier for delivering therapeutic agents to specific tissues or cells, enhancing the efficacy and reducing the side effects of treatments.

In conclusion, 2-{6-methyl-1H-pyrrolo[3,2-b]pyridin-3-yl}ethan-1-amine, with its unique chemical structure and promising biological properties, continues to be a focal point in scientific research. As advancements in synthetic methodologies and pharmacological studies progress, this compound holds great potential for contributing to the development of innovative therapeutic solutions.